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Compound of Interest

Compound Name: 2-Oxo-2-phenylacetyl chloride

CAS No.: 25726-04-9

Cat. No.: B1310584

Get Quote

In the landscape of organic synthesis, reagents that offer a unique combination of reactivity and

control are invaluable. 2-Oxo-2-phenylacetyl chloride, also known as benzoylformyl chloride,

stands out as a prime example of such a molecule.[1][2] Possessing two distinct electrophilic

centers—a highly reactive acyl chloride and a moderately reactive ketone—it serves as a

powerful building block for a variety of complex organic molecules. Its primary utility lies in the

efficient synthesis of α-keto esters and α-keto amides, structural motifs that are prevalent in

pharmacologically active compounds and natural products. This guide provides an in-depth

exploration of the chemical properties, reactivity, and practical applications of 2-oxo-2-
phenylacetyl chloride, tailored for researchers and professionals in chemical and

pharmaceutical development.

Core Physicochemical Properties
A thorough understanding of a reagent's physical properties is fundamental to its effective use

in a laboratory setting. These properties dictate handling, storage, and reaction setup. The key

physicochemical data for 2-oxo-2-phenylacetyl chloride are summarized below.
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Property Value Source(s)

CAS Number 25726-04-9 [1][2][3]

Molecular Formula C₈H₅ClO₂ [1][2][3]

Molecular Weight 168.57 g/mol [2][3]

Boiling Point 264.7 ± 23.0 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Flash Point 109.4 ± 23.2 °C [1]

IUPAC Name 2-oxo-2-phenylacetyl chloride [2]

Synonyms
Benzoylformyl chloride,

Phenylglyoxylyl chloride
[1][2]

SMILES
C1=CC=C(C=C1)C(=O)C(=O)

Cl
[2][3]

Storage
Inert atmosphere, 2-8°C,

moisture sensitive
[4]

Synthesis: Forging the Acyl Chloride
The most direct and common method for preparing 2-oxo-2-phenylacetyl chloride is through

the chlorination of its parent carboxylic acid, phenylglyoxylic acid (also known as benzoylformic

acid). This transformation is a standard procedure in organic chemistry for converting

carboxylic acids into more reactive acyl chlorides.

The choice of chlorinating agent is critical. Reagents like thionyl chloride (SOCl₂) or oxalyl

chloride ((COCl)₂) are preferred over others, such as phosphorus trichloride (PCl₃), for a crucial

reason: the byproducts are gaseous (SO₂, HCl, CO, CO₂).[5] This simplifies the purification

process immensely, as the volatile byproducts can be easily removed under reduced pressure

or with a nitrogen stream, often leaving a product of sufficient purity for subsequent reactions

without the need for distillation.
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Synthesis of 2-Oxo-2-phenylacetyl chloride

Phenylglyoxylic Acid

+ SOCl₂

2-Oxo-2-phenylacetyl
chloride

 in inert solvent
(e.g., DCM, Toluene)

+ SO₂(g) + HCl(g)

Click to download full resolution via product page

Caption: General synthesis route for 2-oxo-2-phenylacetyl chloride.

Chemical Reactivity: A Tale of Two Electrophiles
The synthetic power of 2-oxo-2-phenylacetyl chloride stems from the differential reactivity of

its two electrophilic carbonyl carbons. The carbon of the acyl chloride is significantly more

electrophilic and susceptible to nucleophilic attack than the ketone carbon. This is because the

chloride ion is an excellent leaving group, readily departing to form a stable Cl⁻ anion. This

high reactivity makes the acyl chloride the primary site of reaction for most nucleophiles.

Core Mechanism: Nucleophilic Acyl Substitution
The reactions of 2-oxo-2-phenylacetyl chloride with a wide range of nucleophiles (e.g.,

alcohols, amines) proceed via the classic nucleophilic acyl substitution mechanism. This two-

step process involves the initial attack of the nucleophile on the acyl chloride carbonyl carbon
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to form a tetrahedral intermediate. Subsequently, this unstable intermediate collapses,

reforming the carbonyl double bond and expelling the chloride ion as the leaving group.

Mechanism: Nucleophilic Acyl Substitution

2-Oxo-2-phenylacetyl
chloride + Nu-H Tetrahedral Intermediate

 1. Nucleophilic Attack α-Keto Ester/Amide
+ HCl

 2. Collapse & Leaving
    Group Expulsion

Click to download full resolution via product page

Caption: The two-step mechanism of nucleophilic acyl substitution.

Key Reactions and Synthetic Insights
Reaction with Alcohols (Esterification): In the presence of an alcohol, 2-oxo-2-phenylacetyl
chloride is smoothly converted into the corresponding α-keto ester.[6] This reaction is highly

efficient but generates hydrochloric acid (HCl) as a byproduct.

Expert Insight: The liberated HCl can potentially catalyze side reactions or degrade acid-

sensitive functional groups. To mitigate this, a non-nucleophilic organic base, such as

pyridine or triethylamine (Et₃N), is almost always included in the reaction mixture. The

base acts as an acid scavenger, neutralizing the HCl as it forms and driving the reaction to

completion. The reaction is typically performed at low temperatures (e.g., 0 °C) to control

its exothermic nature.

Reaction with Amines (Amidation): The reaction with primary or secondary amines yields α-

keto amides, a privileged scaffold in medicinal chemistry known for its role in various

therapeutic agents, including protease inhibitors.[7]

Expert Insight: Similar to esterification, this reaction produces HCl. Two common

strategies are employed to handle this. The first involves using two equivalents of the

amine: one acts as the nucleophile, and the second serves as the base to quench the HCl.

This is cost-effective if the amine is inexpensive. However, if the amine is valuable or
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complex, a more efficient approach is to use one equivalent of the amine and one

equivalent of an inexpensive, non-nucleophilic base like triethylamine. This preserves the

valuable starting material.

Hydrolysis: As a highly reactive acyl chloride, 2-oxo-2-phenylacetyl chloride reacts

vigorously with water.[8] This hydrolysis reaction rapidly produces phenylglyoxylic acid and

HCl.

Trustworthiness through Protocol Design: This inherent reactivity underscores the critical

need for anhydrous (dry) conditions in all reactions and during storage. Solvents must be

rigorously dried, and reactions should be conducted under an inert atmosphere (e.g.,

nitrogen or argon) to prevent premature decomposition of the reagent, which would lower

the yield and purity of the desired product.

Applications in Drug Discovery and Organic
Synthesis
The primary value of 2-oxo-2-phenylacetyl chloride is its ability to provide rapid access to α-

dicarbonyl compounds.

Pharmaceutical Scaffolding: α-keto amides are recognized as important pharmacophores.

Their unique electronic and geometric properties allow them to act as transition-state mimics,

making them effective inhibitors of enzymes like cysteine and serine proteases, which are

implicated in a range of diseases.[7]

Asymmetric Synthesis: It has been utilized as a stable complex in the asymmetric synthesis

of amines.[3]

Building Block Chemistry: It serves as a versatile precursor for synthesizing more complex

molecules. The resulting α-keto esters and amides can undergo further transformations at

either the ketone or the ester/amide functionality, opening pathways to a diverse array of

chemical structures.[9][10]

Experimental Protocol: Synthesis of Ethyl 2-oxo-2-
phenylacetate
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This protocol provides a validated, step-by-step method for a typical esterification reaction.

Objective: To synthesize ethyl 2-oxo-2-phenylacetate from 2-oxo-2-phenylacetyl chloride and

ethanol.

Materials:

2-Oxo-2-phenylacetyl chloride (1.0 eq)

Anhydrous Ethanol (1.1 eq)

Triethylamine (Et₃N) (1.2 eq)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel

Procedure:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and

under a nitrogen atmosphere, add 2-oxo-2-phenylacetyl chloride (1.0 eq) dissolved in

anhydrous DCM.

Cooling: Cool the flask to 0 °C using an ice-water bath. This is crucial to moderate the

exothermic reaction and prevent side product formation.

Reagent Addition: In a separate flask, prepare a solution of anhydrous ethanol (1.1 eq) and

triethylamine (1.2 eq) in anhydrous DCM. Transfer this solution to a dropping funnel.

Controlled Reaction: Add the ethanol/triethylamine solution dropwise to the stirred solution of

the acyl chloride over 15-20 minutes. Maintain the temperature at 0 °C throughout the

addition. A white precipitate of triethylammonium chloride (Et₃N·HCl) will form.
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Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 30

minutes, then warm to room temperature and stir for an additional 1-2 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Quenching: Once the reaction is complete, quench the mixture by slowly adding it

to a separatory funnel containing saturated aqueous NaHCO₃ solution to neutralize any

remaining acid and excess reagents.

Workup - Extraction: Extract the aqueous layer with DCM (2x). Combine the organic layers.

Workup - Washing: Wash the combined organic layers sequentially with water and then

brine. The brine wash helps to remove residual water from the organic phase.

Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, then filter to remove the

drying agent.

Purification: Concentrate the filtrate under reduced pressure to yield the crude product. The

crude ethyl 2-oxo-2-phenylacetate can be purified by flash column chromatography on silica

gel or by vacuum distillation to obtain the final, high-purity product.

Safety and Handling
As with all reactive acyl chlorides, proper safety precautions are paramount when handling 2-
oxo-2-phenylacetyl chloride.[11]

Corrosive: The compound is corrosive and can cause severe burns to the skin and eyes

upon contact.[11]

Lachrymator: It is a lachrymator, meaning it irritates the eyes and causes tearing.

Moisture Sensitivity: It reacts with moisture in the air to release corrosive HCl gas.[8]

Handling: Always handle 2-oxo-2-phenylacetyl chloride in a well-ventilated chemical fume

hood.[12] Wear appropriate personal protective equipment (PPE), including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[13][14]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, preferably

under an inert atmosphere (nitrogen or argon), away from moisture and incompatible
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substances like alcohols, amines, and strong bases.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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